(4E)-SUN9221

• Molecular Formula: C25H31FN4O3
• Molecular Weight: 454.5 g/mol
• InChI: InChI=1S/C25H31FN4O3/c1-28-14-11-22(27-33)21-10-17-30(23(21)25(28)32)13-3-2-12-29-15-8-19(9-16-29)24(31)18-4-6-20(26)7-5-18/h4-7,10,17,19,33H,2-3,8-9,11-16H2,1H3/b27-22+
• InChIKey: NJODDWBWSIFQMT-HPNDGRJYSA-N

(4E)-SUN9221: A Dual α1-Adrenergic and 5-HT2 Receptor Antagonist for Antihypertensive and Antiplatelet Research

(4E)-SUN9221 (CAS 222318-55-0) is a small-molecule pyrroloazepine derivative that functions as a dual antagonist at α1-adrenergic and serotonin 5-HT2 receptors [1]. Synthesized as the (E)-oxime isomer within a series of 1-aminoalkyl-pyrrolo[2,3-c]azepin-8-one derivatives, it was developed by Asubio Pharma (formerly Suntory) with the aim of combining vasodilatory and antithrombotic activities in a single molecular entity [1]. The compound is supplied as a research tool for in vitro and in vivo studies of cardiovascular pharmacology and platelet biology, with a molecular weight of 454.54 g/mol and purity typically ≥98% .

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source

Why (4E)-SUN9221 Cannot Be Substituted with Single-Target α1-Blockers or 5-HT2 Antagonists

The pharmacological profile of (4E)-SUN9221 is defined by a balanced dual antagonism that is not recapitulated by clinically available single-target agents. In vitro, prazosin and doxazosin exhibit high α1-adrenergic potency but lack meaningful 5-HT2 receptor blockade, while ketanserin is a potent 5-HT2 antagonist with only weak α1-adrenergic activity [1][2][3]. This divergent receptor occupancy translates into functional differences: unlike doxazosin or naftopidil, which show minimal to no inhibition of ADP- or collagen-induced platelet aggregation, (4E)-SUN9221 demonstrates potent, sub‑micromolar IC50 values across multiple agonists in human platelet-rich plasma [1][2]. Substituting a single‑target α1‑blocker or a pure 5-HT2 antagonist in a research protocol designed to evaluate the contribution of dual receptor blockade to antihypertensive efficacy or antithrombotic protection would therefore confound interpretation and yield results not representative of the dual‑mechanism hypothesis [1].

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source
• [2] Alarayyed NA, Cooper MB, Prichard BNC, Betteridge DJ, Smith CCT. The potentiation of adrenaline-induced in vitro platelet aggregation by ADP, collagen and serotonin and its inhibition by naftopidil and doxazosin in normal human subjects. Br J Clin Pharmacol. 1995;39(4):369-374. doi:10.1111/j.1365-2125.1995.tb04464.x. PMID:7640142. View Source
• [3] Leysen JE, Gommeren W, Van Gompel P, Wynants J, Janssen PF, Laduron PM. Receptor-binding properties in vitro and in vivo of ritanserin: A very potent and long acting serotonin-S2 antagonist. Mol Pharmacol. 1985;27(6):600-611. PMID:2860559. View Source

Quantitative Differentiation of (4E)-SUN9221: Head-to-Head and Cross-Study Comparator Data

Balanced Dual-Receptor Antagonism Contrasts with Asymmetric Profiles of Prazosin, Doxazosin, and Ketanserin

(4E)-SUN9221 exhibits near-equipotent antagonism at α1-adrenergic and 5-HT2 receptors, a balanced profile that distinguishes it from both single-target α1-blockers and 5-HT2-preferring antagonists. In isolated guinea pig thoracic aorta, (4E)-SUN9221 yielded pA2 values of 8.89 ± 0.21 (α1) and 8.74 ± 0.22 (5-HT2) [1]. By contrast, prazosin demonstrates pA2 values of approximately 9.8 for α1-adrenergic receptors but lacks documented 5-HT2 antagonism; doxazosin shows α1 pA2 values of ~7.5–7.9 with negligible 5-HT2 activity; and ketanserin, while a potent 5-HT2 antagonist (pA2 ≈ 9.19), displays only weak α1-adrenergic antagonism (pA2 ≈ 7.52) [2][3][4].

Evidence Dimension	Receptor antagonism potency (pA2)
Target Compound Data	α1: pA2 = 8.89 ± 0.21; 5-HT2: pA2 = 8.74 ± 0.22
Comparator Or Baseline	Prazosin α1 pA2 ≈ 9.8–9.9; Doxazosin α1 pA2 ≈ 7.5–7.9; Ketanserin 5-HT2 pA2 ≈ 9.19, α1 pA2 ≈ 7.52
Quantified Difference	(4E)-SUN9221 exhibits α1/5-HT2 pA2 ratio ≈ 1.02, indicating balanced dual antagonism; comparators show ratios >10 (prazosin, doxazosin) or <0.1 (ketanserin)
Conditions	Isolated guinea pig thoracic aorta (for SUN9221 α1/5-HT2); isolated rabbit aorta/vessels (for comparators)

Why This Matters

The balanced dual-receptor profile makes (4E)-SUN9221 the appropriate tool for experiments requiring simultaneous α1 and 5-HT2 blockade, eliminating the confounding influence of unopposed receptor signaling that occurs when single-target agents are used.

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source
• [2] Hieble JP, Kolpak DC, McCafferty GP, Ruffolo RR Jr, Testa R, Leonardi A. Pharmacological characterization of the novel α1-adrenoceptor antagonist, Rec 15/2739 (SB 216469). J Pharmacol Exp Ther. 1995;274(3):1129-1137. PMID:7562479. View Source
• [3] Lu Z, Li L, Liu Y, Zhao Y, Zhao L, Zhang S, Lu Y. Chiral recognition of doxazosin enantiomers in 3 targets for therapy as well as adverse drug reactions in animal experiments. Can J Physiol Pharmacol. 2012;90(12):1627-1636. doi:10.1139/y2012-136. PMID:23181291. View Source
• [4] Frenken M, Kaumann AJ. Ketanserin causes surmountable antagonism of 5-hydroxytryptamine-induced contractions of large coronary arteries of dog. Naunyn Schmiedebergs Arch Pharmacol. 1984;328(3):301-308. doi:10.1007/BF00515563. PMID:6514014. View Source

Antihypertensive Duration Equivalent to Prazosin and Doxazosin at Matched Oral Doses

In conscious spontaneously hypertensive rats (SHR), orally administered (4E)-SUN9221 at 3 mg/kg produced antihypertensive activity with a duration of action equivalent to that of prazosin and doxazosin at the same dose [1]. The study directly compared the time course of blood pressure reduction among the three compounds, establishing that (4E)-SUN9221 achieves comparable systemic exposure and pharmacodynamic persistence to two clinically established α1-blockers, despite its distinct dual-receptor mechanism [1].

Evidence Dimension	Antihypertensive duration of action in vivo
Target Compound Data	Duration equivalent to prazosin and doxazosin at 3 mg/kg p.o.
Comparator Or Baseline	Prazosin (3 mg/kg p.o.); Doxazosin (3 mg/kg p.o.)
Quantified Difference	Equivalent duration (no significant difference reported) at matched oral dose
Conditions	Conscious spontaneously hypertensive rats (SHR), oral administration

Why This Matters

This direct in vivo comparison demonstrates that the dual antagonist does not sacrifice antihypertensive duration relative to established single-target α1-blockers, making it suitable for preclinical hypertension models where sustained blood pressure lowering is required.

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source

Potent Antiplatelet Activity Across Multiple Agonists Absent in Single-Target α1-Blockers

(4E)-SUN9221 inhibits collagen-, ADP-, and epinephrine-induced human platelet aggregation with IC50 values of 10 nM, 35 nM, and 14 nM, respectively, in platelet-rich plasma . In contrast, the α1-adrenergic blockers naftopidil and doxazosin do not affect collagen- or ADP-induced aggregation dose-response curves [1]. Ketanserin, while inhibiting 5-HT-induced aggregation, shows an IC50 of approximately 240 nM and has no effect on ADP- or epinephrine-induced aggregation at concentrations far exceeding its 5-HT2 IC50 [2]. The broad-spectrum antiplatelet efficacy of (4E)-SUN9221 therefore cannot be replicated by any single comparator.

Evidence Dimension	Inhibition of agonist-induced platelet aggregation (IC50)
Target Compound Data	Collagen: IC50 = 10 nM; ADP: IC50 = 35 nM; Epinephrine: IC50 = 14 nM
Comparator Or Baseline	Naftopidil/doxazosin: no inhibition of collagen/ADP aggregation; Ketanserin: 5-HT aggregation IC50 ≈ 240 nM, no inhibition of ADP/epinephrine aggregation
Quantified Difference	(4E)-SUN9221 inhibits three major aggregation pathways at low nanomolar concentrations, while comparators are either inactive or selective for only 5-HT-induced aggregation
Conditions	Human platelet-rich plasma (PRP), in vitro aggregation assays

Why This Matters

The multi-pathway antiplatelet profile distinguishes (4E)-SUN9221 as a unique tool for investigating the contribution of combined α1/5-HT2 blockade to thromboprotection, a feature not offered by single-target reference compounds.

• [1] Alarayyed NA, Cooper MB, Prichard BNC, Betteridge DJ, Smith CCT. The potentiation of adrenaline-induced in vitro platelet aggregation by ADP, collagen and serotonin and its inhibition by naftopidil and doxazosin in normal human subjects. Br J Clin Pharmacol. 1995;39(4):369-374. doi:10.1111/j.1365-2125.1995.tb04464.x. PMID:7640142. View Source
• [2] De Clerck F, David JL, Janssen PA. Inhibition of 5-hydroxytryptamine-induced and -amplified human platelet aggregation by ketanserin (R 41 468), a selective 5-HT2 receptor antagonist. Agents Actions. 1982;12(3):388-397. doi:10.1007/BF01965408. PMID:7148578. View Source

Dose-Dependent Antihypertensive Efficacy in Hypertensive Rats

Oral administration of (4E)-SUN9221 at 1, 3, and 10 mg/kg reduces blood pressure in conscious spontaneously hypertensive rats (SHR) in a dose-dependent manner . The study quantified blood pressure reductions at multiple time points post-dosing, establishing a clear pharmacodynamic relationship . While prazosin and doxazosin also lower blood pressure in SHR, (4E)-SUN9221 achieves this effect through simultaneous α1 and 5-HT2 receptor blockade, a mechanistic distinction not captured by single-target agents [1].

Evidence Dimension	Antihypertensive dose-response relationship
Target Compound Data	Dose-dependent blood pressure reduction at 1, 3, 10 mg/kg p.o.
Comparator Or Baseline	Prazosin and doxazosin also dose-dependently reduce blood pressure in SHR, but via single α1-adrenergic mechanism
Quantified Difference	Not quantified as head-to-head dose-response comparison; class-level inference of dual vs. single mechanism
Conditions	Conscious spontaneously hypertensive rats (SHR), oral administration

Why This Matters

The dose-dependent efficacy confirms that (4E)-SUN9221 is suitable for in vivo studies requiring titratable antihypertensive effects, while its dual mechanism provides a distinct pharmacological signature for mechanistic dissection.

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source

Stereochemical Identity: (E)-Oxime Configuration Defines Bioactive Isomer

(4E)-SUN9221 is the specific (E)-oxime isomer of the pyrroloazepine core; the (Z)-oxime analog exhibits distinct receptor binding properties and reduced pharmacological activity [1]. The synthetic route yields the E-oxime as the major isomer, and biological characterization was performed exclusively on the purified (E)-configured compound [1]. In contrast, commercially available α1-blockers like prazosin and doxazosin are achiral at the quinazoline core, and ketanserin lacks an analogous stereochemical determinant [2].

Evidence Dimension	Stereochemical configuration and bioactivity
Target Compound Data	(E)-oxime configuration; (Z)-isomer shows reduced activity
Comparator Or Baseline	Prazosin, doxazosin, ketanserin: no comparable stereochemical determinant at the core pharmacophore
Quantified Difference	Not quantified; qualitative difference in receptor binding and activity between E and Z isomers observed during SAR studies
Conditions	Receptor binding assays; functional antagonism in isolated tissues

Why This Matters

The defined (E)-stereochemistry is essential for activity; procurement of the correct isomer ensures experimental reproducibility and consistency with published pharmacological data.

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source
• [2] Drug Synthesis Database. SUN-9221 Synthetic Route. Accessed 2026. View Source

Validated Research Applications for (4E)-SUN9221 Based on Quantitative Evidence

Preclinical Hypertension Models Requiring Sustained, Dual-Mechanism Blood Pressure Lowering

In conscious spontaneously hypertensive rats (SHR), (4E)-SUN9221 demonstrates antihypertensive efficacy with a duration equivalent to prazosin and doxazosin at 3 mg/kg oral dosing [1]. The compound reduces blood pressure in a dose-dependent manner from 1 to 10 mg/kg, making it suitable for studies requiring titratable vasodilation combined with concurrent 5-HT2 blockade. Its dual-receptor profile is particularly relevant for investigating the contribution of serotonin-mediated vascular tone modulation in hypertension, a parameter not addressed by pure α1-blockers [1].

In Vitro Platelet Aggregation Studies Requiring Multi-Pathway Inhibition

(4E)-SUN9221 inhibits collagen-, ADP-, and epinephrine-induced platelet aggregation in human PRP with IC50 values of 10, 35, and 14 nM, respectively . This broad-spectrum antiplatelet activity is not observed with doxazosin, naftopidil, or ketanserin, which either lack activity against collagen/ADP or are selective for 5-HT-induced aggregation only [2][3]. Researchers studying the interplay between α1-adrenergic and serotonergic signaling in thrombus formation should select (4E)-SUN9221 as the positive control for dual-receptor blockade.

Structure-Activity Relationship Studies on Pyrroloazepine-Derived Dual Antagonists

As the lead compound in the pyrrolo[2,3-c]azepin-8-one series, (4E)-SUN9221 represents the optimized balance of α1 and 5-HT2 antagonism identified by the original SAR campaign [1]. The (E)-oxime stereochemistry is a critical determinant of activity; procurement of the correct (4E) isomer ensures that subsequent medicinal chemistry modifications are benchmarked against the validated pharmacophore [1][4]. Comparators lacking the oxime moiety (e.g., prazosin, doxazosin) do not inform on the contribution of the hydroxyimino group to dual-receptor binding.

Comparative Pharmacology Studies Evaluating the Therapeutic Index of Dual vs. Single Receptor Antagonism

Because (4E)-SUN9221 matches the antihypertensive duration of prazosin and doxazosin while adding potent, multi-pathway antiplatelet activity, it enables direct in vivo comparisons of dual-receptor blockade versus single α1-blockade on thrombotic endpoints [1]. Such experiments can quantify the incremental benefit—or potential bleeding risk—of combined α1/5-HT2 antagonism, a question that cannot be addressed using prazosin or doxazosin alone due to their lack of 5-HT2 activity [1][2].

• [1] Mizuno A, Miya M, Kamei T, Shibata M, Tatsuoka T, Nakanishi K, Takiguchi C, Hidaka T, Yamaki A, Inomata N. Synthesis and pharmacological evaluation of pyrroloazepine derivatives as potent antihypertensive agents with antiplatelet aggregation activity. Chem Pharm Bull (Tokyo). 1999 Feb;47(2):246-56. doi:10.1248/cpb.47.246. PMID:10071857. View Source
• [2] Alarayyed NA, Cooper MB, Prichard BNC, Betteridge DJ, Smith CCT. The potentiation of adrenaline-induced in vitro platelet aggregation by ADP, collagen and serotonin and its inhibition by naftopidil and doxazosin in normal human subjects. Br J Clin Pharmacol. 1995;39(4):369-374. doi:10.1111/j.1365-2125.1995.tb04464.x. PMID:7640142. View Source
• [3] De Clerck F, David JL, Janssen PA. Inhibition of 5-hydroxytryptamine-induced and -amplified human platelet aggregation by ketanserin (R 41 468), a selective 5-HT2 receptor antagonist. Agents Actions. 1982;12(3):388-397. doi:10.1007/BF01965408. PMID:7148578. View Source
• [4] Drug Synthesis Database. SUN-9221 Synthetic Route. Accessed 2026. View Source